Cas no 887594-88-9 (3-(o-tolylmethyl)azetidine)

• Product Name: 3-(o-tolylmethyl)azetidine
• CAS No: 887594-88-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 2625692
• PubChem ID: 16780437
• Update Time: 2025-04-21

3-(o-tolylmethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(o-tolylmethyl)azetidine
• EN300-37080
• starbld0019074
• SB52050
• AKOS000136319
• 3-(2-methylbenzyl)azetidine
• 887594-88-9
• SCHEMBL23842761
• DTXSID70588380

• Inchi： 1S/C11H15N/c1-9-4-2-3-5-11(9)6-10-7-12-8-10/h2-5,10,12H,6-8H2,1H3
• InChI Key： CFZCCIGTDBZXBS-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC=CC=2C)C1

Computed Properties

• Exact Mass: 161.120449483Da
• Monoisotopic Mass: 161.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

3-(o-tolylmethyl)azetidine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：